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Compound of Interest

Compound Name: Allyl phenoxyacetate

Cat. No.: B160265 Get Quote

For Immediate Reference: Key Safety and Logistical Information for Allyl Phenoxyacetate

This guide provides essential, direct guidance for researchers, scientists, and drug

development professionals on the safe handling and disposal of Allyl phenoxyacetate. By

adhering to these procedures, you can mitigate risks and ensure a secure laboratory

environment.

Operational Plan: From Receipt to Disposal
1. Receiving and Storage:

Upon receipt, visually inspect the container for any signs of damage or leakage.

Store Allyl phenoxyacetate in a tightly sealed container in a cool, dry, and well-ventilated

area.[1][2]

Keep it away from direct sunlight and incompatible materials, particularly strong oxidizing

agents.[1][3]

The storage area should be clearly labeled with the appropriate hazard warnings.

2. Handling and Personal Protective Equipment (PPE):

All handling of Allyl phenoxyacetate should be conducted in a well-ventilated area or within

a chemical fume hood.[4][5]
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Eye and Face Protection: Wear chemical safety goggles or a face shield.[4][5][6]

Skin Protection: Chemical-resistant gloves (e.g., nitrile) are mandatory.[2] Always inspect

gloves for integrity before use.[2] A lab coat or chemical-resistant apron must be worn to

prevent skin contact.[1][5]

Respiratory Protection: If working outside of a fume hood or if ventilation is inadequate, a

NIOSH-approved respirator with an organic vapor cartridge is required.[3]

Avoid direct contact with skin and eyes.[2] Do not eat, drink, or smoke in areas where Allyl
phenoxyacetate is handled.[2][7]

3. Spill Management:

In the event of a spill, immediately evacuate non-essential personnel from the area.

Remove all sources of ignition.[2]

Wearing the appropriate PPE, contain the spill using an inert absorbent material such as

vermiculite, dry sand, or earth.[4][7]

Collect the absorbed material into a suitable, closed container for disposal.[2][4]

Ventilate the area thoroughly after the cleanup is complete.[4]

4. Disposal Plan:

Allyl phenoxyacetate and any contaminated materials must be disposed of as hazardous

waste.[7]

Follow all local, regional, and national regulations for hazardous waste disposal.[2][7]

Do not dispose of Allyl phenoxyacetate down the drain, as it is toxic to aquatic life.[7]

Containers should be triple-rinsed (or equivalent) before recycling or reconditioning, or

punctured to prevent reuse and disposed of in a sanitary landfill if permissible by regulations.

[2]
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Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for Allyl
phenoxyacetate.

Property Value Source

Chemical Formula C₁₁H₁₂O₃ [2]

Appearance Colorless to pale yellow liquid [3][5]

Odor

Sweet, floral, with notes of

pineapple, honey, or

chamomile

[3][8]

Boiling Point 265 - 266 °C (509 - 511 °F)

Density 1.102 g/cm³ at 25 °C (77 °F)

Flash Point 135 °C (275 °F) [5]

LD50 (Oral, rat) 475 µL/kg [5]

LD50 (Dermal, rabbit) 820 µL/kg [5]

UN Number 2810 [3]

Experimental Protocol: Preparation of a 10% (v/v)
Allyl Phenoxyacetate Solution in Ethanol
This protocol outlines the steps for safely preparing a 10% (v/v) solution of Allyl
phenoxyacetate in ethanol.

Materials:

Allyl phenoxyacetate

200-proof ethanol

Volumetric flasks (appropriate size)
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Glass pipettes and pipette bulb

Beakers

Stir plate and stir bar

Appropriate PPE (chemical safety goggles, nitrile gloves, lab coat)

Procedure:

Preparation: Don all required personal protective equipment. Ensure the chemical fume hood

is operational and the sash is at the appropriate height.

Pre-measurement: Place a beaker on the stir plate inside the fume hood.

Ethanol Measurement: Using a volumetric pipette, transfer 90% of the final desired volume

of ethanol into the beaker.

Allyl Phenoxyacetate Measurement: Carefully measure the required volume of Allyl
phenoxyacetate using a separate volumetric pipette.

Mixing: Slowly add the Allyl phenoxyacetate to the ethanol in the beaker while stirring

gently with the magnetic stir bar.

Final Volume Adjustment: Transfer the solution to a volumetric flask. Rinse the beaker with a

small amount of ethanol and add the rinsing to the volumetric flask to ensure a complete

transfer. Add ethanol to the flask until the meniscus reaches the calibration mark.

Homogenization: Cap the volumetric flask and invert it several times to ensure the solution is

thoroughly mixed.

Labeling and Storage: Transfer the final solution to a properly labeled storage bottle. The

label should include the chemical name, concentration, date of preparation, and any relevant

hazard warnings. Store the solution in a cool, dry, and well-ventilated area.

Visual Workflow: Allyl Phenoxyacetate Spill
Response
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The following diagram outlines the logical steps for responding to a spill of Allyl
phenoxyacetate.

Spill Occurs

Evacuate Area

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Remove Ignition Sources

Contain Spill with
Inert Absorbent Material

Collect Absorbed Material
into a Sealed Container

Clean Spill Area

Dispose of as
Hazardous Waste

Ventilate Area

Report Incident
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Click to download full resolution via product page

Allyl Phenoxyacetate Spill Response Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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